1. Home
  2. Product
  3. Reference Standards
  4. DIPPA Hydrochloride
DIPPA Hydrochloride DIPPA Hydrochloride
Brand Name: Vulcanchem
CAS No.: 155512-52-0
VCID: VC0109595
InChI: InChI=1S/C22H23Cl2N3OS.ClH/c1-26(22(28)12-16-7-8-19(23)20(24)11-16)21(14-27-9-2-3-10-27)17-5-4-6-18(13-17)25-15-29;/h4-8,11,13,21H,2-3,9-10,12,14H2,1H3;1H/t21-;/m1./s1
SMILES: CN(C(CN1CCCC1)C2=CC(=CC=C2)N=C=S)C(=O)CC3=CC(=C(C=C3)Cl)Cl.Cl
Molecular Formula: C22H23Cl2N3OS.HCl
Molecular Weight: 484.87

DIPPA Hydrochloride

CAS No.: 155512-52-0

Reference Standards

VCID: VC0109595

Molecular Formula: C22H23Cl2N3OS.HCl

Molecular Weight: 484.87

DIPPA Hydrochloride - 155512-52-0

CAS No. 155512-52-0
Product Name DIPPA Hydrochloride
Molecular Formula C22H23Cl2N3OS.HCl
Molecular Weight 484.87
IUPAC Name 2-(3,4-dichlorophenyl)-N-[(1S)-1-(3-isothiocyanatophenyl)-2-pyrrolidin-1-ylethyl]-N-methylacetamide;hydrochloride
Standard InChI InChI=1S/C22H23Cl2N3OS.ClH/c1-26(22(28)12-16-7-8-19(23)20(24)11-16)21(14-27-9-2-3-10-27)17-5-4-6-18(13-17)25-15-29;/h4-8,11,13,21H,2-3,9-10,12,14H2,1H3;1H/t21-;/m1./s1
SMILES CN(C(CN1CCCC1)C2=CC(=CC=C2)N=C=S)C(=O)CC3=CC(=C(C=C3)Cl)Cl.Cl
Synonyms (S)​-3,​4-Dichloro-​N-​[1-​(3-​isothiocyanatophenyl​)​-​2-​(1-​pyrrolidinyl)​ethyl]​-​N-​methyl-​Benzeneacetamide Monohydrochloride
PubChem Compound 45073425
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19